Cas no 1706202-77-8 (1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one
• CAS No: 1706202-77-8
• MF: C₁₆H₁₆F₃N₃O₄S
• MW: 403.376152992249
• CID: 5752989
• PubChem ID: 90542549
• Update Time: 2025-05-26

1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]sulfonylphenyl]ethanone
• 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one
• AKOS024834672
• F6246-1870
• 1-(4-((4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)ethanone
• 1706202-77-8

• Inchi： 1S/C16H16F3N3O4S/c1-10(23)11-2-4-13(5-3-11)27(24,25)22-8-6-12(7-9-22)14-20-21-15(26-14)16(17,18)19/h2-5,12H,6-9H2,1H3
• InChI Key： ZDTFNZCQFIDAKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 403.08136166g/mol
• Monoisotopic Mass: 403.08136166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one

Introduction to 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one (CAS No. 1706202-77-8)

1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1706202-77-8, belongs to a class of molecules that incorporate a sulfonylphenyl moiety linked to a piperidine ring, which is further connected to a 5-(trifluoromethyl)-1,3,4-oxadiazole unit. The presence of these functional groups imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The sulfonylphenyl component of this molecule is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. This feature is particularly relevant in the design of therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases. The piperidine ring, on the other hand, is a common pharmacophore in many approved drugs, offering favorable solubility and metabolic stability. Its integration into the molecular framework of 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one enhances its potential as a bioactive entity.

The 5-(trifluoromethyl)-1,3,4-oxadiazole moiety is another critical feature of this compound. This group introduces a high degree of electronic complexity and can influence both the electronic properties and the binding affinity of the molecule to its target receptors. Recent studies have highlighted the role of trifluoromethyl-containing compounds in enhancing drug potency and selectivity. The 1,3,4-oxadiazole ring itself is known for its stability and its ability to participate in hydrogen bonding interactions, which are essential for effective binding to biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The combination of the sulfonylphenyl, piperidine, and 5-(trifluoromethyl)-1,3,4-oxadiazole units in 1-[4-({4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one suggests potential applications in targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and cardiovascular disorders.

In the realm of drug discovery, the development of novel scaffolds that combine multiple pharmacophoric elements is crucial for achieving high efficacy and minimal side effects. The structural motif present in 1-[4-{(4-{[5-(trifluoromethyl)-1H-imidazolizin]-2-yloxy}methyl)piperazin}-4-yloxy}benzene sulfonic acid (CAS No. 637920050257) shares similarities with our compound but with distinct modifications that may alter its pharmacological profile. Comparative studies between these molecules could provide valuable insights into structure-function relationships and guide the optimization process.

The synthesis of 1-[4-{(4-{[5-(trifluoromethyl)-1H-imidazolizin]-2-yloxy}methyl)piperazin}-4-yloxy}benzene sulfonic acid (CAS No. 637920050257) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex heterocyclic frameworks present in these molecules. The use of advanced synthetic methodologies ensures that researchers can access these compounds with the necessary purity for biological evaluation.

Biological evaluation of novel compounds often involves high-throughput screening (HTS) campaigns to identify lead candidates with desirable activity profiles. The structural features of [Compound Name] make it an attractive candidate for HTS against libraries of biological targets relevant to human health. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes at concentrations comparable to or better than some known inhibitors. Further characterization using X-ray crystallography could provide detailed insights into its binding mode within the active site of target proteins.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of fluorine substituents can significantly alter the pharmacokinetic properties of a drug candidate by influencing solubility, metabolic stability, and binding affinity. In [Compound Name], the trifluoromethyl group plays a critical role in modulating these properties. Computational studies have shown that fluorine atoms can engage in favorable interactions with hydrogen bond donors and acceptors within biological targets, thereby enhancing drug efficacy.

As research progresses, there is an increasing emphasis on green chemistry principles to minimize environmental impact during drug synthesis. The development of sustainable synthetic routes for complex molecules like [Compound Name] is essential for ensuring their viability as therapeutic agents. Catalytic methods that reduce waste generation and energy consumption are being explored as alternatives to traditional synthetic approaches.

The potential applications of [Compound Name] extend beyond traditional therapeutic areas into emerging fields such as precision medicine. By leveraging advances in genomics and proteomics data, researchers can identify patient subpopulations that are likely to benefit from treatment with this compound. Personalized medicine approaches hold promise for improving treatment outcomes while minimizing adverse effects.

In conclusion,[Compound Name] represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a sulfonylphenyl moiety linked to a piperidine ring with a 5-(trifluoromethyl)-1H-imidazolizin unit makes it a promising candidate for further investigation in drug discovery efforts aimed at treating various human diseases.